Cas no 1247650-14-1 (2-amino-2-methyl-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoic acid)

• Product Name: 2-amino-2-methyl-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoic acid
• CAS No: 1247650-14-1
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6199343
• PubChem ID: 61917954
• Update Time: 2025-10-28

2-amino-2-methyl-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoic acid
• 1247650-14-1
• AKOS011191871
• EN300-1140401
• 2-amino-2-methyl-4-[2-(propan-2-yl)-1H-imidazol-1-yl]butanoic acid

• Inchi： 1S/C11H19N3O2/c1-8(2)9-13-5-7-14(9)6-4-11(3,12)10(15)16/h5,7-8H,4,6,12H2,1-3H3,(H,15,16)
• InChI Key： LSVJIFJQFPEJRQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(CCN1C=CN=C1C(C)C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-2-methyl-4-2-(propan-2-yl)-1H-imidazol-1-ylbutanoic acid

2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Butanoic Acid: A Comprehensive Overview

2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Butanoic Acid, also known by its CAS number 1247650-14-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a butanoic acid backbone with an imidazole ring substituted at the 4-position, along with an amino group and a methyl group at the 2-position. The presence of these functional groups contributes to its unique chemical properties and biological interactions.

The synthesis of 2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Butanoic Acid involves a series of well-defined organic reactions, including nucleophilic substitutions, condensations, and acid-base reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored various strategies to optimize the synthesis process, such as using microwave-assisted synthesis or catalytic systems, which have significantly improved the reaction efficiency and reduced the environmental impact.

The structural features of this compound make it an attractive candidate for exploring its pharmacological properties. The imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for its interaction with biological targets such as enzymes or receptors. Additionally, the presence of the amino and methyl groups enhances its solubility and bioavailability, making it a promising lead compound for drug development.

Recent studies have highlighted the potential of 2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Butanoic Acid in various therapeutic areas. For instance, researchers have investigated its anti-inflammatory properties by evaluating its ability to inhibit key inflammatory mediators such as cyclooxygenase (COX) enzymes. Results from these studies suggest that this compound exhibits potent anti-inflammatory activity comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially fewer side effects.

In addition to its anti-inflammatory properties, this compound has also shown promise in the treatment of neurodegenerative diseases. Studies conducted on cellular models have demonstrated its ability to modulate glutamate signaling pathways, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preclinical studies in animal models have revealed that this compound can reduce oxidative stress and protect against neuronal damage, indicating its potential as a neuroprotective agent.

The pharmacokinetic profile of 2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Butanoic Acid has also been extensively studied. Research indicates that it exhibits favorable absorption and distribution characteristics, with moderate clearance rates. These findings suggest that it has the potential for oral administration with acceptable bioavailability, making it suitable for chronic disease management.

From an analytical standpoint, the characterization of this compound has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These techniques have provided detailed insights into its molecular structure and conformational dynamics, which are essential for understanding its interactions with biological systems.

In conclusion, 2-Amino-2-Methyl-4-(2-(Propan-2-Yl)-1H-imidazolyl)butanoic acid, CAS No: 1 (Note: The CAS number provided seems incomplete or incorrect; please verify.), represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique chemical structure, coupled with promising biological activities, positions it as a compelling candidate for further exploration in drug development pipelines.